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Compound of Interest

Compound Name: HTH-01-091 TFA

Cat. No.: B12388138 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
HTH-01-091 TFA is a potent and selective inhibitor of Maternal Embryonic Leucine Zipper

Kinase (MELK), a serine/threonine kinase implicated in tumorigenesis and cancer progression.

[1][2] With an IC50 of 10.5 nM for MELK, HTH-01-091 TFA serves as a valuable tool for

studying MELK-driven cellular processes and for preclinical investigations in oncology,

particularly in breast cancer research.[1][2] This document provides detailed protocols for the

preparation of HTH-01-091 TFA stock solutions and summarizes its key quantitative data.

Data Presentation
The following tables provide a summary of the key quantitative data for HTH-01-091 TFA,

including its chemical properties, inhibitory concentrations, and antiproliferative activities.

Table 1: Chemical Properties of HTH-01-091 TFA
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Property Value

Molecular Weight 613.46 g/mol

Formula C₂₈H₂₉Cl₂F₃N₄O₄

Appearance Solid

Primary Target
Maternal Embryonic Leucine Zipper Kinase

(MELK)

Table 2: In Vitro Inhibitory Activity of HTH-01-091 TFA

Target Kinase IC₅₀ (nM)

MELK 10.5

PIM1 >1000

PIM2 >1000

PIM3 >1000

RIPK2 >1000

DYRK3 >1000

smMLCK >1000

CLK2 >1000

Table 3: Antiproliferative Activity of HTH-01-091 TFA in Breast Cancer Cell Lines
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Cell Line IC₅₀ (µM)

MDA-MB-468 4.00

BT-549 6.16

HCC70 8.80

ZR-75-1 >10

MCF7 8.75

T-47D 3.87

Experimental Protocols
Protocol 1: Preparation of a 10 mM HTH-01-091 TFA
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of HTH-01-091 TFA in

Dimethyl Sulfoxide (DMSO).

Materials:

HTH-01-091 TFA (solid)

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettors and sterile pipette tips

Procedure:

Determine the required mass of HTH-01-091 TFA:
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The molecular weight of HTH-01-091 TFA is 613.46 g/mol .

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 613.46 g/mol x 1000 mg/g

Mass = 6.1346 mg

Weighing the compound:

Carefully weigh out approximately 6.13 mg of HTH-01-091 TFA powder using a calibrated

analytical balance.

Transfer the weighed powder to a sterile microcentrifuge tube or vial.

Dissolving the compound:

Add 1 mL of anhydrous DMSO to the tube containing the HTH-01-091 TFA.

Vortex the solution thoroughly until the solid is completely dissolved. Gentle warming (e.g.,

in a 37°C water bath) can be used to aid dissolution if necessary.[3] Visually inspect the

solution to ensure there are no visible particles.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use

volumes (e.g., 10-50 µL) in sterile microcentrifuge tubes.[1]

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[1]

Note on Solvent Choice: HTH-01-091 TFA is soluble in DMSO at concentrations up to 100

mg/mL.[3] For in vivo studies, further dilution into aqueous buffers or specific formulations is

required.

Mandatory Visualization
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Signaling Pathway
HTH-01-091 primarily targets MELK, a kinase that plays a crucial role in cell cycle progression

and proliferation. A key downstream substrate of MELK is the transcription factor Forkhead Box

M1 (FOXM1).[4] Phosphorylation of FOXM1 by MELK leads to its activation and subsequent

transcription of genes that drive cell cycle progression, such as Polo-like kinase 1 (PLK1),

Cyclin B1, and Aurora B kinase.[4] Inhibition of MELK by HTH-01-091 disrupts this signaling

cascade, leading to cell cycle arrest and reduced proliferation.
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Caption: HTH-01-091 inhibits the MELK signaling pathway.

Experimental Workflow
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The following diagram illustrates the general workflow for preparing and using the HTH-01-091
TFA stock solution in a typical cell-based assay.

1. Weigh HTH-01-091 TFA

2. Dissolve in DMSO

3. Aliquot Stock Solution

4. Store at -20°C / -80°C

5. Thaw Aliquot

6. Dilute to Working Concentration

7. Treat Cells

8. Perform Assay
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Caption: Workflow for preparing and using HTH-01-091 TFA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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